Cas no 100078-89-5 (1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-7-phenyl-)
100078-89-5 structure
Product Name:1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-7-phenyl-
CAS No:100078-89-5
MF:C12H10N4
MW:210.23460149765
CID:178639
PubChem ID:127476
Update Time:2025-04-19
1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-7-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-7-phenyl-
- 3-methyl-7-phenyl-[1,2,4]triazolo[4,3-b]pyridazine
- 7-phenyl-3-methyl-1,2,4-triazolo-(4,3b)pyridazine
- 1,2,4-Triazolo(4,3-b)pyridazine, 3-methyl-7-phenyl-
- 3-Methyl-7-phenyl-1,2,4-triazolo(4,3-b)pyridazine
- AC1L2S2M
- LS-156694
- SR 95195
- 100078-89-5
- DTXSID90142908
- SR-95195
- SCHEMBL10538641
- 3-methyl-7-phenyl-1,2,4-triazolo[4,3-b]pyridazine
-
- Inchi: 1S/C12H10N4/c1-9-14-15-12-7-11(8-13-16(9)12)10-5-3-2-4-6-10/h2-8H,1H3
- InChI Key: ZFHJWSHCGWBMLE-UHFFFAOYSA-N
- SMILES: N12C(C)=NN=C1C=C(C=N2)C1C=CC=CC=1
Computed Properties
- Exact Mass: 210.0907
- Monoisotopic Mass: 210.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- Density: 1.27
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.694
- PSA: 43.08
- LogP: 2.09970
1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-7-phenyl- Related Literature
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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